N-(butan-2-yl)-4-[(propanoylcarbamothioyl)amino]benzamide

• Molecular Formula: C15H21N3O2S
• Molecular Weight: 307.4 g/mol
• IUPAC Name: N-butan-2-yl-4-(propanoylcarbamothioylamino)benzamide
• InChI: InChI=1S/C15H21N3O2S/c1-4-10(3)16-14(20)11-6-8-12(9-7-11)17-15(21)18-13(19)5-2/h6-10H,4-5H2,1-3H3,(H,16,20)(H2,17,18,19,21)
• InChI Key: LCNYLKJPENYIQX-UHFFFAOYSA-N
• SMILES: CCC(C)NC(=O)C1=CC=C(C=C1)NC(=S)NC(=O)CC

Description

N-(butan-2-yl)-4-[(propanoylcarbamothioyl)amino]benzamide, also known as BPTES, is a small molecule inhibitor that selectively targets glutaminase (GLS), an enzyme involved in glutamine metabolism. It has gained significant attention in the scientific community due to its potential as an anticancer drug and its ability to modulate the immune system.

Mechanism of Action

N-(butan-2-yl)-4-[(propanoylcarbamothioyl)amino]benzamide selectively binds to the active site of GLS, preventing its activity and reducing the production of glutamate. Glutamate is an important metabolite for cancer cells, as it provides energy and is involved in cell signaling. By inhibiting GLS, N-(butan-2-yl)-4-[(propanoylcarbamothioyl)amino]benzamide disrupts these processes, leading to cancer cell death.
Biochemical and Physiological Effects
N-(butan-2-yl)-4-[(propanoylcarbamothioyl)amino]benzamide has been shown to have a range of biochemical and physiological effects. In addition to its anticancer properties, it has been found to modulate the immune system by regulating the activity of T cells and natural killer cells. N-(butan-2-yl)-4-[(propanoylcarbamothioyl)amino]benzamide has also been shown to protect against neuronal damage caused by glutamate toxicity.

Advantages and Limitations for Lab Experiments

N-(butan-2-yl)-4-[(propanoylcarbamothioyl)amino]benzamide is a valuable tool for studying the role of glutamine metabolism in cancer cells. Its selectivity for GLS allows for precise targeting of this enzyme, without affecting other metabolic pathways. However, N-(butan-2-yl)-4-[(propanoylcarbamothioyl)amino]benzamide has limitations in terms of its solubility and stability, which can affect its efficacy and reproducibility in lab experiments.

Future Directions

There are several future directions for N-(butan-2-yl)-4-[(propanoylcarbamothioyl)amino]benzamide research. One area of interest is the development of more potent and selective GLS inhibitors, which could have improved anticancer properties. Another potential application is the use of N-(butan-2-yl)-4-[(propanoylcarbamothioyl)amino]benzamide as an immunomodulatory agent, due to its ability to regulate T cell and natural killer cell activity. Additionally, N-(butan-2-yl)-4-[(propanoylcarbamothioyl)amino]benzamide could be used in combination with other drugs to enhance their anticancer effects.

Synthesis Methods

N-(butan-2-yl)-4-[(propanoylcarbamothioyl)amino]benzamide can be synthesized through a multistep process involving the reaction of 4-aminobenzamide with propanoyl isothiocyanate, followed by the reaction with butan-2-amine. The final product is obtained after purification and crystallization.

Scientific Research Applications

N-(butan-2-yl)-4-[(propanoylcarbamothioyl)amino]benzamide has been extensively studied for its anticancer properties. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. N-(butan-2-yl)-4-[(propanoylcarbamothioyl)amino]benzamide-induced inhibition of GLS leads to a decrease in glutamate production, which in turn inhibits cancer cell proliferation and induces apoptosis.